Cas no 640769-70-6 (3-(pyrimidin-5-yl)benzaldehyde)

• Product name: 3-(pyrimidin-5-yl)benzaldehyde
• CAS No: 640769-70-6
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD05864833
• CID: 528916
• PubChem ID: 4187249

3-(pyrimidin-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyrimidin-5-yl-benzaldehyde
• 3-(5-PYRIMIDINYL)BENZALDEHYDE
• 3-(Pyrimidin-5-yl)benzaldehyde
• 3-pyrimidin-5-ylbenzaldehyde
• Benzaldehyde, 3-(5-pyrimidinyl)-
• RAHJVJBPRWJPHE-UHFFFAOYSA-N
• SBB090160
• VZ27245
• RP03353
• HC210206
• 3-pyrimidin-5-ylbenzaldehyde, AldrichCPR
• AB0026007
• ST24028359
• SY109757
• CS-0156936
• AKOS004117329
• DS-9651
• J-510962
• SB57766
• NCGC00373951-01
• DB-001496
• DTXSID40400505
• Benzaldehyde,3-(5-pyrimidinyl)-
• SCHEMBL8348566
• MFCD05864833
• Z992240038
• 640769-70-6
• EN300-745697
• 3-(pyrimidin-5-yl)benzaldehyde

• MDL： MFCD05864833
• Inchi： 1S/C11H8N2O/c14-7-9-2-1-3-10(4-9)11-5-12-8-13-6-11/h1-8H
• InChI Key： RAHJVJBPRWJPHE-UHFFFAOYSA-N
• SMILES： O=C([H])C1C([H])=C([H])C([H])=C(C=1[H])C1=C([H])N=C([H])N=C1[H]

Computed Properties

• Exact Mass: 184.06400
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Tautomer Count: nothing
• Topological Polar Surface Area: 42.8
• Surface Charge: 0

Experimental Properties

• PSA: 42.85000
• LogP: 1.95610

3-(pyrimidin-5-yl)benzaldehyde Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

3-(pyrimidin-5-yl)benzaldehyde Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines